1,5-Dimethyl-9-oxo-3,7-diazabicyclo[3.3.1]nonane-3-carbaldehyde

• IUPAC Name: 1,5-dimethyl-9-oxo-3,7-diazabicyclo[3.3.1]nonane-3-carbaldehyde
• InChI: InChI=1S/C10H16N2O2/c1-9-3-11-4-10(2,8(9)14)6-12(5-9)7-13/h7,11H,3-6H2,1-2H3
• InChI Key: VEBVOFDMDLVPKL-UHFFFAOYSA-N
• Canonical SMILES: CC12CNCC(C1=O)(CN(C2)C=O)C
• Molecular Formula: C10H16N2O2
• Molecular Weight: 196.25 g/mol
• CAS No.: 1144445-88-4

Description

The compound “1,5-Dimethyl-9-oxo-3,7-diazabicyclo[3.3.1]nonane-3-carbaldehyde” is a complex organic molecule. It is related to the class of compounds known as 3,7-diazabicyclo[3.3.1]nonanes.

Synthesis Analysis

The synthesis of related compounds has been reported in the literature. For instance, the reaction of 1,5-dimethyl-9-oxo-3,7-diazabicyclo[3.3.1]nonane with isatin and a number of its derivatives has been used to synthesize spiro (1,3-diazaadamantane-2,3′-oxindoles). The synthesis of 3,7-diazabicyclo[3.3.1]nonanes has also been reported.

Scientific Research Applications

Synthesis and Structural Studies

Research has explored the synthesis and structural characterization of various derivatives of diazabicyclononanes, including 1,5-Dimethyl-9-oxo-3,7-diazabicyclo[3.3.1]nonane derivatives. For instance, the synthesis, structural, and conformational study of amides derived from 3,7-dimethyl-9-amino-3,7-diazabicyclo[3.3.1]nonane-9-carboxamide have been reported, revealing insights into the preferred conformational states of these compounds in different solvents and their protonation sites in crystal and solution states (Fernández et al., 1992). Similarly, the crystal and molecular structure of related compounds have been elucidated to understand their conformational dynamics and structural characteristics (Shearer et al., 1980).

Conformational and Pharmacological Studies

There are also studies focused on the conformational analysis and potential pharmacological applications of these derivatives. For example, research on esters derived from 3,7-dimethyl-3,7-diazabicyclo[3.3.1]nonan-9-ol highlighted their structural features and speculated on stereoelectronic effects influencing their biological activity (Fernández et al., 1995).

Material Science Applications

In material science, derivatives of 1,5-Dimethyl-9-oxo-3,7-diazabicyclo[3.3.1]nonane have been investigated for their ability to act as molecular switches or modifiers in the development of stimulus-sensitive liposomal delivery systems. These systems are designed to respond to environmental changes, such as pH shifts, to control the release of encapsulated substances, highlighting their potential in targeted drug delivery applications (Veremeeva et al., 2021).